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Compound of Interest

Compound Name: Benzylmethylether-d2

Cat. No.: B15558495

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Benzylmethylether-d2, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is paramount for ensuring laboratory safety and
maintaining the integrity of your research.

Immediate Safety and Handling Precautions

Benzylmethylether-d2 should be handled with the same precautions as its non-deuterated
counterpart, Benzyl Methyl Ether, which is a flammable liquid and an eye irritant.[1] Always
handle this compound in a well-ventilated area, preferably within a chemical fume hood.[2]
Avoid contact with skin and eyes.[2][3] In case of accidental contact, immediately flush the
affected area with copious amounts of water and seek medical attention.[2][4]

Key Hazards:

Flammability: Flammable liquid and vapor.[1][5] Keep away from heat, sparks, open flames,
and hot surfaces.[1][4][5][6]

e Eye Irritation: Causes serious eye irritation.[1][7]
« Inhalation: Vapors may cause dizziness or suffocation.[4]
e Ingestion: May cause gastrointestinal irritation.[4]

o Skin Contact: May cause skin irritation and dermatitis.[4]
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Physicochemical and Hazard Data

The following table summarizes key quantitative data for Benzyl Methyl Ether. The deuterated
form will have very similar properties, with a slight increase in molecular weight.

Property Value Citations
Molecular Formula C8H100 [71181[9]1[10]
Molecular Weight 122.17 g/mol [B1[71[10]
Boiling Point 174 °C (lit.) [31[81[9]
Flash Point 53 °C (127.4 °F) [41[8]
Density 0.987 g/mL at 25 °C (lit.) [819]
Vapor Pressure 1.65 mmHg at 25°C [8]

H226 (Flammable liquid and
GHS Hazard Statements vapor), H319 (Causes serious [7]

eye irritation)

Operational Plan: Step-by-Step Handling Protocol

This section provides a detailed methodology for the safe handling of Benzylmethylether-d2
in a laboratory setting.

Engineering Controls

» Ventilation: All handling of Benzylmethylether-d2 must be conducted in a well-ventilated
area.[2] A certified chemical fume hood is required to minimize inhalation exposure.[3]

o Safety Equipment: Ensure that an eyewash station and a safety shower are easily
accessible and in close proximity to the workstation.[3] Use explosion-proof electrical,
ventilating, and lighting equipment.[1][5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling this chemical.[11]
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o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's eye and
face protection regulations (29 CFR 1910.133) or European Standard EN166.[10] A face
shield may be used for additional protection against splashes.[12][13]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves.[2] Butyl or nitrile rubber gloves are recommended
for protection against ethers and chlorinated solvents.[12][14] Always inspect gloves for
integrity before use.[15]

o Lab Coat: A flame-resistant lab coat is required.[3][5]

o Footwear: Wear closed-toe shoes at all times in the laboratory.[15] Perforated shoes or
sandals are not permitted.[15]

» Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,
use a NIOSH/MSHA-approved respirator.[3][6]

Handling and Storage Procedures

e Grounding: Ground and bond containers when transferring material to prevent static
discharges.[4][5] Use only non-sparking tools.[1][4][5][6]

 Inert Atmosphere: To maintain isotopic purity and prevent degradation of the deuterated
compound, it is best practice to handle and store Benzylmethylether-d2 under an inert
atmosphere, such as dry nitrogen or argon.[16]

e Storage:

o

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][6]

[e]

Keep away from heat, sparks, and any sources of ignition.[1][3][4][6]

o

Store away from incompatible materials, especially strong oxidizing agents.[1][3][4]

[¢]

Light-sensitive materials should be stored in opague containers or dark cabinets.[17]

Disposal Plan
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Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste and consult local, regional, and national regulations for complete and accurate

classification.[1]

Waste Identification and Segregation

Benzylmethylether-d2 waste is classified as hazardous waste.[6]
Collect waste in a designated, leak-proof, and chemically compatible container.[2]

Clearly label the container with "Hazardous Waste," the full chemical name
("Benzylmethylether-d2"), the accumulation start date, and the name of the generating
researcher or lab.[2]

Segregate this waste from other chemical streams, particularly from strong oxidizing agents.

[2]

Spill Management

In the event of a spill, immediately alert others in the vicinity.[18]
Remove all sources of ignition.[1][4]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
sand, vermiculite, or silica gel.[1][2][4]

Collect the absorbed material using spark-proof tools and place it into a suitable, sealed
container for disposal.[1][4]

Do not allow the chemical to enter drains or waterways.[2]

Final Disposal

Store sealed hazardous waste containers in a designated, secure, and well-ventilated
accumulation area.[2]

Arrange for the collection and disposal of the hazardous waste through a licensed
environmental waste management company, following all applicable local, state, and federal
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regulations.[2]

Operational Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for safe handling of Benzylmethylether-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. benchchem.com [benchchem.com]

. cloudfront.zoro.com [cloudfront.zoro.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. chemicalbook.com [chemicalbook.com]

. WERCS Studio - Application Error [assets.thermofisher.com]

. Benzyl methyl ether | C8BH100 | CID 10869 - PubChem [pubchem.ncbi.nim.nih.gov]

. Benzyl methyl ether [chembk.com]

°
(] [e0] ~ (o)) )] EAN w N |l

. Benzyl methyl ether | 538-86-3 [chemicalbook.com]

]
[ERN
o

. fishersci.com [fishersci.com]

.
[EY
[EEY

. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.goV]

.
[ERN
N

. tritechsafety.ca [tritechsafety.ca]

]
[ERN
w

. epa.gov [epa.gov]

[ ]
[N
I

. ehs.utk.edu [ehs.utk.edu]

.
[ERN
a1

. artsci.usu.edu [artsci.usu.edu]

.
[ERN
»

. benchchem.com [benchchem.com]

e 17. Safety First: Essential Guidelines for Handling Research Reagents and Equipment -
Merkel Technologies Ltd [merkel.co.il]

e 18. m.youtube.com [m.youtube.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15558495?utm_src=pdf-body-img
https://www.benchchem.com/product/b15558495?utm_src=pdf-body
https://www.benchchem.com/product/b15558495?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC402142500&productDescription=BENZYL+METHYL+ETHER+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Benzyl_Trityl_Ether_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2hihs.PDF
https://pim-resources.coleparmer.com/sds/86723.pdf
https://www.chemicalbook.com/msds/benzyl-methyl-ether.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-methyl-ether
https://www.chembk.com/en/chem/Benzyl%20methyl%20ether
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5184400.htm
https://www.fishersci.com/store/msds?partNumber=AAB2349018&productDescription=BENZYL+METHYL+ETHER+99%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://chemm.hhs.gov/ppe.htm
https://tritechsafety.ca/types-of-personal-protective-equipment-ppe-organized-explained/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://merkel.co.il/handling-research-reagents-and-equipment/
https://merkel.co.il/handling-research-reagents-and-equipment/
https://m.youtube.com/watch?v=hOZNvdhk7JM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

¢ To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Benzylmethylether-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558495#personal-protective-equipment-for-
handling-benzylmethylether-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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